3-Bromo-4-(2,2-difluoroacetamido)benzene-1-sulfonyl chloride

• IUPAC Name: 3-bromo-4-[(2,2-difluoroacetyl)amino]benzenesulfonyl chloride
• InChI: InChI=1S/C8H5BrClF2NO3S/c9-5-3-4(17(10,15)16)1-2-6(5)13-8(14)7(11)12/h1-3,7H,(H,13,14)
• InChI Key: KADLNGDATBTDNI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1S(=O)(=O)Cl)Br)NC(=O)C(F)F
• Molecular Formula: C8H5BrClF2NO3S
• Molecular Weight: 348.55 g/mol
• CAS No.: 1695744-02-5

Description

“3-Bromo-4-(2,2-difluoroacetamido)benzene-1-sulfonyl chloride” is a chemical compound with the CAS Number: 1695744-02-5. It has a molecular weight of 348.55. The IUPAC name for this compound is 3-bromo-4-(2,2-difluoroacetamido)benzenesulfonyl chloride.

Molecular Structure Analysis

The InChI code for this compound is 1S/C8H5BrClF2NO3S/c9-5-3-4(17(10,15)16)1-2-6(5)13-8(14)7(11)12/h1-3,7H,(H,13,14). This code provides a standard way to encode the compound’s molecular structure and can be used to generate a 3D model of the molecule.

Physical and Chemical Properties Analysis

This compound has a molecular weight of 348.55. Other physical and chemical properties such as boiling point, melting point, and solubility were not found in the search results.

Scientific Research Applications

Synthesis and Chemical Properties

• Radical Bromination : The compound has been studied for its role in solvent-dependent radical bromination processes, particularly in the synthesis of bradykinin B2 receptor antagonists. The process involves the use of N-bromosuccinimide (NBS) for bromine radical generation, contributing to the synthesis of various aromatic compounds (Quartara et al., 2006).

• Synthesis of Key Building Blocks : It is used in the synthesis of key building blocks like 2-(2,2-difluoroethoxy)-6-(trifluoromethyl)benzenesulfonyl chloride, demonstrating its importance in complex organic syntheses. This showcases the utility of the compound in constructing complex molecules with potential applications in various fields (Huang et al., 2019).

• Application in Synthesis of Bioactive Compounds : The compound has been utilized in synthesizing bioactive compounds. For example, its derivatives are involved in enzyme inhibition and antibacterial studies, indicating potential pharmaceutical applications (Irshad et al., 2014).

Catalytic and Reaction Applications

• Sulfonylation Reactions : This compound plays a role in Friedel-Crafts sulfonylation reactions. It is used in reactions with benzene and substituted benzenes, showing its versatility in different chemical environments (Nara et al., 2001).

• Use in Click Chemistry : It has potential applications in click chemistry, as demonstrated by the development of new reagents like 1-bromoethene-1-sulfonyl fluoride for the synthesis of specialized compounds (Leng & Qin, 2018).

Safety and Hazards

While specific safety and hazard information for this compound was not found in the search results, compounds of this type can generally pose risks. For example, they may cause skin and eye irritation, and may be harmful if inhaled or swallowed. Always refer to the Material Safety Data Sheet (MSDS) for detailed safety information.